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Executive Summary

This guide provides a critical analysis of Cyclopentadecanol (the 15-membered macrocyclic
alcohol) and its lactone analogue, Pentadecalactone (also known as Exaltolide, Thibetolide, or
Cyclopentadecanolide).

While both compounds share a macrocyclic C15 backbone, their utility diverges significantly
due to functional group pharmacophores. Pentadecalactone is a "powerhouse™” musk agonist
and a critical monomer for biodegradable biomedical polymers (PPDL). In contrast,
Cyclopentadecanol exhibits significantly attenuated olfactory potency and serves primarily as
a metabolic intermediate or lipophilic modifier. This guide synthesizes olfactory receptor data,
synthetic pathways, and biomedical applications to support material selection in formulation
and drug delivery.

Molecular Architecture & Physiochemical Profile

The fundamental difference lies in the polar head group: the hydroxyl (-OH) of the alcohol
versus the ester (-COO-) of the lactone. This subtle shift dictates their interaction with G-protein
coupled receptors (GPCRs) and hydrolytic stability.

Table 1: Physiochemical Comparison

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1583702?utm_src=pdf-interest
https://www.benchchem.com/product/b1583702?utm_src=pdf-body
https://www.benchchem.com/product/b1583702?utm_src=pdf-body
https://www.benchchem.com/product/b1583702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Feature

Cyclopentadecanol
(Alcohol)

Pentadecalactone
(Lactone)

IUPAC Name

Cyclopentadecanol

Oxacyclohexadecan-2-one

Common Trade Names

Exaltol

Exaltolide, Thibetolide,

Pentalide
CAS Number 502-72-7 106-02-5
Molecular Weight 226.40 g/mol 240.38 g/mol
LogP (Lipophilicity) ~6.1 (High) ~5.8 (High)

Physical State (20°C)

Crystalline Solid

Crystalline Solid

Olfactory Threshold

High (Weak Odor)

Low (Strong Musk Character)

Key Reactivity

Oxidation to Ketone;

Esterification

Hydrolysis to Hydroxy-acid;
Ring-Opening Polymerization
(ROP)

Olfactory Performance & Receptor Mechanism

For researchers in sensory science and fragrance chemistry, the distinction in odor efficacy is
non-trivial. It is not merely a difference in "note" but in receptor agonism.

The "Musk" Factor: Receptor Agonism

Recent studies on the human musk receptor OR5AN1 have elucidated the molecular basis for
this disparity.

o Pentadecalactone (Lactone): Acts as a full agonist. The carbonyl oxygen functions as a
critical hydrogen bond acceptor within the receptor's hydrophobic pocket, triggering a strong
conformational change.

e Cyclopentadecanol (Alcohol): Acts as a weak agonist or "ghost" molecule. The hydroxyl
group lacks the specific electronic geometry required to stabilize the active state of OR5AN1
efficiently.
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Technical Insight: The "Musk Rule" generally favors ketones (e.g., Exaltone) and lactones.
Reduction of the ketone to the alcohol (Cyclopentadecanol) typically results in a "flattening” of

the odor profile, rendering it faint and less animalic.

Synthetic Pathways & Manufacturing

The synthesis of these molecules often diverges from a common precursor:
Cyclopentadecanone (Exaltone). Understanding this divergence is crucial for scale-up and
impurity profiling.

Figure 1: Divergent Synthesis Workflow
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Caption: Divergent synthesis from the ketone precursor. The lactone pathway opens the door
to polymerization, while the alcohol pathway is terminal.
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Protocol Summary: Baeyer-Villiger Oxidation (Ketone to
Lactone)

¢ Reagents:m-Chloroperoxybenzoic acid (mCPBA) or Trifluoroperacetic acid.
o Conditions: Dichloromethane (DCM), 0°C to Room Temp.

e Mechanism: Nucleophilic attack of peracid on the carbonyl carbon -> Criegee intermediate ->
Migration of alkyl group -> Lactone formation.

 Critical Control Point: Regioselectivity is not an issue (symmetrical ketone), but temperature
control is vital to prevent ring fragmentation.

Biomedical & Drug Development Applications

For the pharmaceutical audience, the Lactone is the superior candidate for material science
applications, while the Alcohol serves as a permeation tool.

A. Pentadecalactone: The Biodegradable Scaffold

Pentadecalactone is a cyclic ester monomer used to synthesize Poly(pentadecalactone)
(PPDL) via enzymatic Ring-Opening Polymerization (ROP).

» Performance: PPDL is a polyester with properties similar to polyethylene but is
biodegradable and biocompatible.

e Application:
o Drug Eluting Depots: Hydrophobic drugs can be encapsulated in PPDL matrices.
o Sutures & Implants: High tensile strength and slow degradation rates (slower than PCL).

o Toxicity: Non-cytotoxic to human dermal fibroblasts; generally recognized as safe (GRAS)
for flavor use.

B. Cyclopentadecanol: The Permeation Enhancer
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Macrocyclic alcohols are investigated for their ability to disrupt the stratum corneum lipid bilayer

reversibly.

e Mechanism: The large hydrophobic ring inserts into lipid tails, while the polar head group

creates a disturbance in the polar head region of the bilayer, increasing fluidity.

 Utility: Transdermal drug delivery formulations where non-irritating penetration enhancement

is required.

Table 2: Biological Utility Matrix

s Pentadecalactone
Application Area
(Lactone)

Cyclopentadecanol
(Alcohol)

Primary Monomer (Enzymatic

Polymer Synthesis
ROP)

Not Applicable (Chain

terminator)

Drug Delivery Microspheres, Nanoparticles

Permeation Enhancer

(Excipient)

_ Hydrolysis to 15-
Metabolic Fate ) )
hydroxypentadecanoic acid

Oxidation to Ketone;

Glucuronidation

Toxicity Profile Low (NOAEL > 250 mg/kg/day)

Low (Likely similar, less data)

Stability & Formulation Logic

When selecting between these analogues for a formulation, stability is the deciding factor.

Figure 2: Stability & Degradation Logic
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Caption: Stability profiles. Lactones are vulnerable to base hydrolysis; Alcohols are vulnerable
to oxidation.

e Lactone Risk: In high pH formulations (e.g., soaps, basic drug carriers), the lactone ring
opens to form the hydroxy-acid salt, resulting in a complete loss of musk odor and structural
integrity of the polymer.

» Alcohol Risk: Stable in base, but susceptible to oxidation in the presence of air/light,
reverting to the ketone (Exaltone), which changes the odor profile (becomes stronger/more
animalic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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